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Key Experimental Parameters for Cell Culture

The table below summarizes established experimental parameters for delphinidin 3-glucoside chloride

from recent studies:

Experimental
Area

Cell Lines/Models
Concentration
Range

Key Findings/Effects Citation

Cytotoxicity &
IC₅₀

HCT-116

(Colorectal)

100-600 µg/mL IC₅₀: 396 ± 23 µg/mL [1]

HT-29 (Colorectal) 100-600 µg/mL IC₅₀: 329 ± 17 µg/mL [1]

Immune
Checkpoint
Inhibition

HCT-116 & PBMC
Co-culture

Not Specified Decreased PD-L1
expression by 39%;

Decreased PD-1 by 41-
55%

[1]

Apoptosis
Induction

B Cell Chronic
Lymphocytic

Leukaemia (B CLL)

30-100 µM Redox-sensitive Caspase-
3 activation

[2]
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Experimental
Area

Cell Lines/Models
Concentration
Range

Key Findings/Effects Citation

Kinase/Target
Inhibition

INS-1 (Pancreatic β-

cells)

1-100 µM EGFR Inhibition (IC₅₀: 2.37

µM)

[2]

Anti-
angiogenesis

Human Aortic

Endothelial Cells
(HAoECs)

0.1-5 µg/mL

(sEV-loaded)

Inhibited capillary-like

formation; 100x potency
vs. free delphinidin

[3]

In Vivo Model MDA-MB-231
xenografted mice

40 mg/kg/day
(i.g., 25 days)

Inhibited tumor growth [2]

Detailed Experimental Protocols

Cell Viability and IC₅₀ Determination (MTT Assay)

This protocol is adapted from studies on colorectal cancer cells [1].

Materials:

Cell lines: HCT-116 or HT-29 human colorectal cancer cells
Culture Medium: Minimum Essential Medium Eagle with 10% FBS, 1% penicillin/streptomycin

Delphinidin 3-glucoside chloride (HY-108052, MedChemExpress, purity >99%)
CellTiter 96 AQueous One Solution Cell Proliferation Assay (Promega)

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 1 × 10⁴ cells per well and incubate for 24
hours.

Treatment Preparation: Prepare delphinidin 3-glucoside chloride stock solution in DMSO. Further
dilute in culture medium to final concentrations of 50, 100, 200, 400, and 600 µg/mL. Ensure final

DMSO concentration does not exceed 0.5%.
Treatment and Incubation: Replace medium with treatment solutions and incubate for 24 hours at

37°C in 5% CO₂.
Viability Assessment: Add 20 µL of CellTiter 96 AQueous One Solution to each well. Incubate for 1-

4 hours.
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Absorbance Measurement: Measure absorbance at 490-515 nm using a microplate reader.

Data Analysis: Calculate percentage viability relative to untreated control. Determine IC₅₀ values
using Prism 6 software or equivalent.

Immune Checkpoint Inhibition (PD-L1/PD-1 Expression)

This protocol evaluates effects on immune checkpoint proteins in colorectal cancer models [1].

Materials:

Cell lines: HCT-116, HT-29, and peripheral blood mononuclear cells (PBMC)

Co-culture Medium: RPMI with 10% FBS, 1% penicillin/streptomycin
Primary antibodies: PD-L1 (1C10) and PD-1

Flow cytometry or Western blot equipment

Procedure:

Monoculture Setup: Culture HCT-116 cells separately and treat with delphinidin 3-glucoside
chloride or cyanidin-3-O-glucoside for 24 hours.
Co-culture Setup: Co-culture PBMC with HCT-116 or HT-29 cells in appropriate ratios. Treat with

anthocyanins.
Protein Expression Analysis:

For Flow Cytometry: Harvest cells, fix, permeabilize, and stain with anti-PD-L1 or anti-PD-1
antibodies. Analyze fluorescence intensity.

For Western Blotting: Lyse cells in RIPA buffer. Separate proteins by SDS-PAGE, transfer to
membrane, and probe with primary antibodies followed by HRP-conjugated secondary

antibodies.
Data Interpretation: Calculate percentage decrease in protein expression compared to untreated

controls.

Apoptosis Induction in B-CLL Cells

This protocol demonstrates pro-apoptotic effects [2].

Materials:

Primary B-CLL cells isolated from patients

Culture Medium: RPMI 1640 with 10% FBS
Delphinidin 3-glucoside chloride (30-100 µM)
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Caspase-3 activity assay kit

Procedure:

Cell Culture: Isulate and culture primary B-CLL cells.
Treatment: Treat cells with 30-100 µM delphinidin 3-glucoside chloride for 24 hours.

Apoptosis Assessment:
Measure Caspase-3 activation using fluorometric or colorimetric assay.

Analyze additional apoptotic markers: Cytochrome c release, Bax/Bcl-2 ratio by Western
blotting.

Data Analysis: Quantify fold-increase in Caspase-3 activity and expression changes in apoptotic
markers.

Anti-angiogenesis Assay (Tube Formation)

This protocol uses small extracellular vesicles (sEVs) to enhance delphinidin delivery [3].

Materials:

Human Aortic Endothelial Cells (HAoECs)

Delphinidin-loaded sEVs (prepared from JAWS II dendritic cells)
Matrigel matrix

Endothelial cell growth medium MV2

Procedure:

sEV Loading: Isolate sEVs from JAWS II cells by differential centrifugation. Incubate with delphinidin

(0.1-5 µg/mL) for 2 hours with vortexing. Remove free delphinidin by washing.
Tube Formation Assay:

Coat 96-well plates with Matrigel and allow polymerization.
Seed HAoECs at 1 × 10⁴ cells/well.

Treat with delphinidin-loaded sEVs (10 µg/mL) or free delphinidin.
Incubate for 4-8 hours at 37°C.

Image Analysis: Capture images of tube networks. Quantify total tube length, number of branches,
and nodes using ImageJ software.

Delphinidin Signaling Pathways
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The diagram below summarizes the key molecular mechanisms of delphinidin 3-glucoside chloride

identified in research.

Delphinidin 3-glucoside Mechanism of Action

Immune Checkpoint Modulation Apoptosis Induction Kinase Inhibition Anti-angiogenesis Effects

Delphinidin

Decreased PD-L1
Expression

Decreased PD-1
Expression

Caspase-3
Activation

Cytochrome c
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(IC₅₀: 2.37 µM)
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Signaling
Reduced NO
Production

Enhanced T-cell
Activation

Reduced AKT
Phosphorylation

Increased IRF1
Expression

Inhibited Capillary-like
Formation

Click to download full resolution via product page

Critical Technical Considerations

Compound Handling and Stability:

Delphinidin 3-glucoside chloride is light-sensitive and stable only at acidic pH (<3) [3].

Prepare fresh stock solutions for each experiment. For in vitro studies, dissolve in DMSO at 10-100
mM stock concentrations, then dilute in culture medium [2].

Final DMSO concentration should not exceed 0.5% to avoid cytotoxicity.

Bioavailability Enhancement: Recent studies show that encapsulation in small extracellular vesicles (sEVs)

significantly enhances delphinidin stability and efficacy. sEV-loaded delphinidin showed 100-fold increased

potency in inhibiting capillary-like formation compared to free delphinidin [3].

Cell Line-Specific Considerations:
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Microsatellite instability status may influence response to treatment. HCT-116 (microsatellite instable)

and HT-29 (chromosomal instability) showed different sensitivity patterns [1].
Normal cell lines should be included to assess selective toxicity.

Conclusion

Delphinidin 3-glucoside chloride demonstrates multifaceted anti-cancer activities through immune

checkpoint inhibition, apoptosis induction, kinase inhibition, and anti-angiogenesis effects. The protocols

provided here offer standardized methodologies for evaluating these mechanisms in various cancer models.

Researchers should pay particular attention to compound stability and consider novel delivery approaches

like sEV encapsulation to enhance bioavailability and efficacy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.nature.com/articles/s41598-019-47903-0
https://www.smolecule.com/products/s592777?utm_src=pdf-body
https://www.smolecule.com/products/s592777?utm_src=pdf-custom-synthesis
https://www.nature.com/articles/s41598-019-47903-0
https://www.medchemexpress.com/delphinidin-3-glucoside-chloride.html?srsltid=AfmBOoomw1_Z3kPiKo-Xih_YH6q7DZVhm6ZqWsymdd9bzzWSLU0x5Id6
https://pmc.ncbi.nlm.nih.gov/articles/PMC8703615/
https://www.smolecule.com/products/b592777#delphinidin-3-glucoside-chloride-in-vitro-cell-culture-protocols
https://www.smolecule.com/products/b592777#delphinidin-3-glucoside-chloride-in-vitro-cell-culture-protocols
https://www.smolecule.com/products/b592777#delphinidin-3-glucoside-chloride-in-vitro-cell-culture-protocols
https://www.smolecule.com/products/b592777#delphinidin-3-glucoside-chloride-in-vitro-cell-culture-protocols
https://www.smolecule.com/products/s592777?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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